3-{[2-(Benzoylamino)acetyl]amino}-2-thiophenecarboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
BZATC is a chemical compound with the molecular formula C14H12N2O4S and a molecular weight of 304.32. It has gained significant importance in the field of scientific research due to its wide range of applications.
Molecular Structure Analysis
The molecular structure of BZATC consists of a thiophene ring, which is a five-membered ring made up of one sulfur atom and four carbon atoms . Attached to this ring are benzoylamino and acetyl amino groups.
Physical And Chemical Properties Analysis
BZATC’s physical and chemical properties include its molecular formula (C14H12N2O4S), molecular weight (304.32), and its structure. Additional properties such as boiling point, melting point, and density can be found in specialized chemical databases .
Scientific Research Applications
Synthesis and Properties
Research has indicated that derivatives of 2-oxoindoline, which include amino acids like tryptophane and neurohormone serotonine, show promise in the development of new medicines. Studies at the National University of Pharmacy have focused on the synthesis and analysis of physicochemical and biological characteristics of these derivatives, including 2-oxaindolineacetic acids and their transformations (Altukhov, 2014).
Chemical Reactions and Derivatives
The compound has been utilized in various chemical syntheses, such as the preparation of ethyl 3-benzoylamino-2-oxo-6-triphenylphosphoranylidenemethyl-2H-pyran-5-carboxylate. This compound reacts with 2-nitrobenzaldehydes to form other derivatives used in different chemical processes (Bombarda et al., 1992).
Immunotropic Activity
Certain amides of 3-methyl-4-isothiazolecarboxylic acid, which have benzoylamino groups, have been studied for their immunotropic activity. These studies are crucial for understanding the potential immunological implications of these compounds (Lipnicka et al., 2005).
Synthesis of Optically Active Derivatives
Research into the synthesis of optically active derivatives of 3-amino-2-benzoylaminopropenoic acid derivatives has been conducted. Understanding the molecular structures and synthesis mechanisms of these derivatives is crucial for their application in various scientific fields (Djinović-Carugo et al., 1994).
Application in Electrochemical DNA Sensors
The compound has been used in the synthesis of thiophene derivatives for electrochemical DNA sensors. This application is particularly relevant in the field of biochemistry and molecular biology, where sensitive and specific detection methods are vital (Kang et al., 2004).
properties
IUPAC Name |
3-[(2-benzamidoacetyl)amino]thiophene-2-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12N2O4S/c17-11(16-10-6-7-21-12(10)14(19)20)8-15-13(18)9-4-2-1-3-5-9/h1-7H,8H2,(H,15,18)(H,16,17)(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DHBBYYHDVMMOPB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)NCC(=O)NC2=C(SC=C2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.